Cas no 50562-06-6 (2,2-difluoro-1-(4-fluorophenyl)ethan-1-one)

2,2-difluoro-1-(4-fluorophenyl)ethan-1-one structure
50562-06-6 structure
Product Name:2,2-difluoro-1-(4-fluorophenyl)ethan-1-one
CAS No:50562-06-6
MF:C8H5F3O
MW:174.119912862778
MDL:MFCD16618056
CID:933936
PubChem ID:20488312
Update Time:2025-04-19

2,2-difluoro-1-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • ethanone, 2,2-difluoro-1-(4-fluorophenyl)- (9ci)
    • 2,2-difluoro-1-(4-fluorophenyl)ethan-1-one
    • 2,2-Difluoro-1-(4-fluorophenyl)ethanone
    • MFCD16618056
    • 2,2-Difluoro-1-(4-fluoro-phenyl)-ethanone
    • CS-0209647
    • EN300-244322
    • F83038
    • ETHANONE, 2,2-DIFLUORO-1-(4-FLUOROPHENYL)-
    • 50562-06-6
    • SB85693
    • AKOS026736355
    • DB-276375
    • DTXSID701281395
    • IZMKCCNNTVCJGI-UHFFFAOYSA-N
    • MDL: MFCD16618056
    • Inchi: 1S/C8H5F3O/c9-6-3-1-5(2-4-6)7(12)8(10)11/h1-4,8H
    • InChI Key: IZMKCCNNTVCJGI-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(=CC=1)F)=O)F

Computed Properties

  • Exact Mass: 174.02924926g/mol
  • Monoisotopic Mass: 174.02924926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1Ų

2,2-difluoro-1-(4-fluorophenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB531311-250 mg
2,2-Difluoro-1-(4-fluorophenyl)ethanone; .
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€307.00 2022-07-29
abcr
AB531311-1 g
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Enamine
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Enamine
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Enamine
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Enamine
EN300-244322-0.5g
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Enamine
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